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Compound of Interest

Compound Name: 2-Iodophenol - d4

Cat. No.: B1147133 Get Quote

Disclaimer: No specific health and safety data for 2-Iodophenol-d4 has been found in publicly

available literature and safety data sheets. This guide is based on the data for the non-

deuterated analogue, 2-Iodophenol (CAS: 533-58-4). While the general chemical properties

and hazards are expected to be very similar, the deuteration may influence its metabolic and

toxicological profile. All information should be treated as an estimate for 2-Iodophenol-d4, and a

thorough risk assessment should be conducted before handling.

This technical guide provides a comprehensive overview of the health and safety data for 2-

Iodophenol, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties
The fundamental physical and chemical properties of 2-Iodophenol are summarized in the table

below. These characteristics are crucial for understanding its behavior under various laboratory

conditions.
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Property Value Reference

Appearance
Yellow to pink crystalline

powder or solid
[1]

Molecular Formula C₆H₅IO [1]

Molecular Weight 220.01 g/mol [1]

Melting Point 37-40 °C [2][3]

Boiling Point 186-187 °C at 160 mmHg [2][3]

Flash Point 113 °C (235.4 °F) - closed cup [2][3]

Density 1.947 g/mL at 25 °C [2][3]

Hazard Identification and Classification
2-Iodophenol is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS) and provides

corresponding hazard statements.
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Hazard Class GHS Category
Hazard
Statement(s)

Reference

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1][4]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[1][4]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[1][4]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][4]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[1][4]

Specific Target Organ

Toxicity - Single

Exposure

3
H335: May cause

respiratory irritation
[1][4]

Signal Word: Warning[4]

First Aid Measures
In case of exposure to 2-Iodophenol, the following first aid measures should be taken

immediately.
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4][5]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[4][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a physician.

[4][5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[4][5]

Handling, Storage, and Personal Protective
Equipment
Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling: Avoid contact with skin and eyes.[4] Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.

[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2-Iodophenol.
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PPE Type Recommendation Reference

Eye/Face Protection Wear chemical safety goggles. [6]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[6]

Experimental Protocols
Detailed experimental protocols for toxicological studies of 2-Iodophenol are not available in

the provided search results. However, the safety data sheets reference standard

methodologies for hazard assessment, such as those established by the OECD (Organisation

for Economic Co-operation and Development).

Visualizations
The following diagrams illustrate key concepts related to the safe handling and potential

biological pathways of halogenated phenols like 2-Iodophenol.

Risk Assessment Control Measures
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Caption: Workflow for Hazard Assessment and Control.
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Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh and Handle Chemical

Clean Work Area and Equipment

Dispose of Waste Properly

Doff and Dispose of PPE

Wash Hands Thoroughly

2-Iodophenol-d4 Phase I Metabolism
(e.g., Hydroxylation via CYP450) Hydroxylated Intermediate Phase II Metabolism

(e.g., Glucuronidation, Sulfation) Water-Soluble Conjugate Excretion
(Urine, Feces)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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